Cas no 2171747-27-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperidin-1-ylbutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperidin-1-ylbutanoic acid
• CAS No: 2171747-27-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6339678
• PubChem ID: 165552187
• Update Time: 2025-06-08

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperidin-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperidin-1-ylbutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-[4-(propan-2-yl)piperidin-1-yl]butanoic acid
• 2171747-27-4
• EN300-1479655

• Inchi： 1S/C27H32N2O5/c1-17(2)18-11-13-29(14-12-18)26(32)24(15-25(30)31)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： XXVNHPBYGMFAKE-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-4-(propan-2-yl)piperidin-1-ylbutanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-yl)piperidin-1-ylbutanoic acid (CAS No. 2171747-27-4): A Comprehensive Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-yl)piperidin-1-ylbutanoic acid (CAS No. 2171747-27-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, plays a crucial role in the synthesis and modification of peptides and proteins. Its unique structural features and chemical properties make it an essential tool in the development of novel therapeutic agents and diagnostic tools.

The Fmoc group, specifically, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The compound's structure includes a fluorene core, which provides rigidity and hydrophobicity, making it suitable for applications where these properties are beneficial. The methoxycarbonyl (Moc) group further enhances the compound's stability and reactivity, allowing for precise control over chemical reactions.

Recent advancements in the field have highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-yl)piperidin-1-ylbutanoic acid in various applications. For instance, studies have shown that this compound can be effectively used in the synthesis of peptide-based drugs and protein conjugates, which are critical for targeted drug delivery and improved pharmacokinetic profiles. The ability to selectively modify specific amino acids within a peptide or protein sequence using this compound has opened new avenues for the development of more effective and safer therapeutic agents.

In addition to its applications in drug development, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-yl)piperidin-1-ylbutanoic acid has also been explored in the field of biomaterials. Researchers have utilized this compound to create biocompatible materials with enhanced mechanical properties and biodegradability. These materials have potential applications in tissue engineering, drug delivery systems, and medical devices.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(propan-2-y l)piperidin -1 - ylbutanoic acid involves several well-defined steps, including the protection of amino groups with the Fmoc group, followed by selective modifications to introduce the desired functional groups. The use of advanced synthetic techniques and catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the key challenges in working with this compound is ensuring its stability during storage and handling. Proper storage conditions, such as maintaining low temperatures and avoiding exposure to moisture and light, are crucial to preserve its integrity. Additionally, careful consideration must be given to the choice of solvents and reaction conditions to prevent unwanted side reactions or degradation.

Recent research has also focused on optimizing the use of 3 - ({ ( 9 H - fluoren - 9 - y l ) methoxycarbonyl } amino ) - 4 - oxo - 4 - ( propan - 2 - y l ) piperidin - 1 - ylbutanoic acid in high-throughput screening (HTS) platforms. These platforms are essential for identifying lead compounds in drug discovery programs. The ability to rapidly screen large libraries of compounds using this derivative has significantly accelerated the identification of potential drug candidates with desired biological activities.

In conclusion, 3 - ({ ( 9 H - fluoren - 9 - y l ) methoxycarbonyl } amino ) - 4 - oxo - 4 - ( propan - 2 - y l ) piperidin - 1 - ylbutanoic acid (CAS No. 2171747-27-4) is a versatile and powerful tool in modern medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable asset in the development of novel therapeutic agents, biomaterials, and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its impact on human health and well-being.